2-((4-fluorophenyl)thio)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]ethanone
• InChI: InChI=1S/C15H16FN3O3S2/c1-18-7-6-17-15(18)24(21,22)13-8-19(9-13)14(20)10-23-12-4-2-11(16)3-5-12/h2-7,13H,8-10H2,1H3
• InChI Key: BVAUIGPJNMXWNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C15H16FN3O3S2
• Molecular Weight: 369.4 g/mol

Description

2-((4-fluorophenyl)thio)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C15H16FN3O3S2 and its molecular weight is 369.43. The purity is usually 95%.
BenchChem offers high-quality 2-((4-fluorophenyl)thio)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-fluorophenyl)thio)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Characterization

The synthesis of related compounds involves multi-step chemical reactions, including the use of thiophene, imidazole, and azetidinone functionalities. These processes often utilize specific reagents and conditions to achieve the desired structural configurations, highlighting the complexity and versatility of synthetic chemistry in accessing various derivatives for further biological and material science applications (S. Nagaraju et al., 2018).

Crystal Structure Analysis

Detailed crystallographic studies provide insights into the molecular structures of these compounds, which is crucial for understanding their reactivity, interaction with biological targets, and potential applications in materials science (S. Nagaraju et al., 2018).

Biological Activities and Applications

Antimicrobial and Antifungal Properties

Compounds with similar structural motifs have been evaluated for their antimicrobial and antifungal activities, showing potential as leads for developing new therapeutic agents. These studies often focus on the modification of the core structure to enhance activity against specific microbial strains, demonstrating the importance of structural diversity in medicinal chemistry (N. Patel & Minesh D. Patel, 2017).

Anticancer Potential

Research has also explored the anticancer activities of compounds bearing azetidinone or similar heterocyclic frameworks. These studies provide preliminary insights into their mechanisms of action and potential applications in cancer therapy. The ability to target specific cancer cell lines with minimal cytotoxic effects on healthy cells is a key focus of such investigations (E. Hussein et al., 2020).

Material Science Applications

Beyond biological activities, compounds with thiophene, imidazole, and azetidinone functionalities are of interest in material science, particularly in the development of organic semiconductors, sensors, and photovoltaic materials. Their unique electronic and photophysical properties, stemming from the heterocyclic structures, make them suitable for applications in organic electronics and optoelectronics (S. Nagaraju et al., 2018).